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Compound Name: 5'-Guanylic acid

CAS No.: 128952-18-1

Cat. No.: B158055

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5'-Guanylic acid, also known as guanosine monophosphate (GMP), is a pivotal purine

nucleotide integral to a myriad of fundamental biological processes. As a primary building block

of RNA, its role extends far beyond nucleic acid synthesis, encompassing critical functions in

cellular energy metabolism, intricate signal transduction cascades, and the regulation of gene

expression.[1][2][3][4] This technical guide provides an in-depth exploration of the molecular

structure of 5'-guanylic acid, its multifaceted biological functions, and detailed methodologies

for its study. The information presented herein is intended to serve as a comprehensive

resource for researchers, scientists, and professionals in drug development, facilitating a

deeper understanding and further investigation of this vital biomolecule.
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5'-Guanylic acid is a ribonucleotide composed of three distinct chemical moieties: a

phosphate group, a pentose sugar (ribose), and the purine nucleobase, guanine.[2] The

phosphate group is esterified to the 5'-carbon of the ribose sugar.

The systematic IUPAC name for 5'-Guanylic acid is [(2R,3S,4R,5R)-5-(2-Amino-6-oxo-1,6-

dihydro-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate.

Table 1: Physicochemical Properties of 5'-Guanylic Acid
Property Value References

Molecular Formula C₁₀H₁₄N₅O₈P

Molar Mass 363.223 g·mol⁻¹

Melting Point 220 - 223°C

pKa 0.7, 2.4, 6.1, 9.4

Solubility
Slightly soluble in water.

Practically insoluble in ethanol.

Appearance
White to off-white crystalline

powder.

Biological Functions and Signaling Pathways
5'-Guanylic acid is a central molecule in cellular biochemistry, participating in a wide array of

physiological processes.

Precursor for Nucleic Acid Synthesis and Energy
Metabolism
As a ribonucleotide, 5'-GMP is a fundamental monomeric unit required for the synthesis of

RNA. Furthermore, it serves as a precursor for the synthesis of guanosine diphosphate (GDP)

and guanosine triphosphate (GTP). GTP is a crucial molecule for cellular energy transfer,

analogous to ATP, and is essential for various metabolic reactions and cellular processes,

including protein synthesis and signal transduction.
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Role in Signal Transduction
5'-Guanylic acid and its derivatives are key players in intracellular signaling.

Guanosine triphosphate (GTP) is the substrate for the synthesis of the second messenger,

cyclic guanosine monophosphate (cGMP), in a reaction catalyzed by guanylate cyclase (GC).

cGMP, in turn, activates protein kinase G (PKG), which phosphorylates a variety of downstream

targets, leading to diverse physiological responses such as smooth muscle relaxation,

regulation of ion channel conductance, and inhibition of platelet aggregation. The cGMP

signaling pathway is critical in cardiovascular physiology and neuronal function. The levels of

cGMP are tightly regulated by phosphodiesterases (PDEs), which hydrolyze cGMP to 5'-GMP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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